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Compound of Interest

Compound Name: Hexaphenyldistannane

Cat. No.: B091783

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Hexaphenyldistannane, a compound that requires careful management due to its
significant health hazards. Adherence to these procedures is critical to mitigate risks and
ensure operational integrity.

Hexaphenyldistannane is classified as a hazardous chemical that can be fatal if inhaled and
is toxic if swallowed or in contact with skin.[1][2][3] It is also very toxic to aquatic life,
necessitating stringent disposal protocols.[1][2]

Occupational Exposure Limits

While specific exposure limits for Hexaphenyldistannane are not individually established, it
falls under the category of organotin compounds. Regulatory bodies have set the following
exposure limits for this class of chemicals.

Regulatory Body Exposure Limit Type Value (as Sn)
OSHA PEL (8-hr TWA) 0.1 mg/m3
NIOSH REL (10-hr TWA) 0.1 mg/m?3
ACGIH TLV (8-hr TWA) 0.1 mg/m3
NIOSH IDLH 25 mg/m3
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Data sourced from OSHA, NIOSH, and ACGIH guidelines for organotin compounds.[1][2][4][5]
PEL: Permissible Exposure Limit TWA: Time-Weighted Average REL: Recommended
Exposure Limit TLV: Threshold Limit Value IDLH: Immediately Dangerous to Life or Health

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling
Hexaphenyldistannane. The following table outlines the minimum required PPE.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.osha.gov/chemicaldata/523
https://www.cdc.gov/niosh/npg/npgd0614.html
https://www.ncbi.nlm.nih.gov/books/NBK599942/
https://www.benchchem.com/pdf/safety_and_handling_precautions_for_organotin_compounds.pdf
https://www.benchchem.com/product/b091783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

] Specifications and Best
Body Part Required PPE .
Practices

A full-face respirator is
recommended if exposure
) ) limits are likely to be exceeded
) Full-face respirator with o )
Respiratory ) ) or if irritation is experienced.
appropriate cartridges _ _
Use in a well-ventilated area,
preferably within a chemical

fume hood.[2]

Specific breakthrough time
data for
Hexaphenyldistannane is not
available. Select gloves (e.g.,
Hands Chemical-resistant gloves nitrile, neoprene) based on the
solvent being used and consult
the manufacturer's
compatibility charts. Double

gloving is recommended.

Weatr tightly fitting safety

goggles. A face shield provides

Eyes/Face Safety goggles and face shield B
an additional layer of
protection against splashes.
A lab coat is standard. For
tasks with a higher risk of
Body Protective clothing splashes or dust generation,

chemical-resistant coveralls

are recommended.[2]

Safe Handling and Disposal Workflow

The following diagram illustrates the step-by-step process for the safe handling of
Hexaphenyldistannane, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b091783?utm_src=pdf-custom-synthesis
https://www.osha.gov/chemicaldata/523
https://www.osha.gov/chemicaldata/523
https://www.cdc.gov/niosh/npg/npgd0614.html
https://www.cdc.gov/niosh/npg/npgd0614.html
https://www.cdc.gov/niosh/docs/77-115/default.html
https://www.cdc.gov/niosh/docs/77-115/default.html
https://www.ncbi.nlm.nih.gov/books/NBK599942/
https://www.ncbi.nlm.nih.gov/books/NBK599942/
https://www.benchchem.com/pdf/safety_and_handling_precautions_for_organotin_compounds.pdf
https://www.benchchem.com/product/b091783#personal-protective-equipment-for-handling-hexaphenyldistannane
https://www.benchchem.com/product/b091783#personal-protective-equipment-for-handling-hexaphenyldistannane
https://www.benchchem.com/product/b091783#personal-protective-equipment-for-handling-hexaphenyldistannane
https://www.benchchem.com/product/b091783#personal-protective-equipment-for-handling-hexaphenyldistannane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091783?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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